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Compound of Interest

Compound Name: KRC-108

Cat. No.: B15617541 Get Quote

KRC-108 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and scientists working with the multi-kinase inhibitor KRC-
108.

Frequently Asked Questions (FAQs)
Q1: What is KRC-108 and what are its primary targets?

KRC-108 is a potent multi-kinase inhibitor. Its primary targets include Ron, Flt3, TrkA, and c-

Met.[1] It has shown anti-proliferative activity in various cancer cell lines and efficacy in

xenograft models of colorectal and lung cancer.[1]

Q2: What is the basic chemical information for KRC-108?

Property Value

Chemical Formula C20H20N6O-2HCl or C20H22Cl2N6O

Molecular Weight 433.33 g/mol

CAS Number 1146944-35-5

Q3: How should I store and handle KRC-108?

For optimal stability, KRC-108 should be stored under the following conditions:
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Short-term (days to weeks): 0 - 4°C in a dry, dark environment.[1]

Long-term (months to years): -20°C in a dry, dark environment.[1]

The compound is stable for several weeks during standard shipping conditions.[1]

Troubleshooting Guide: Solubility Issues
Problem: I am having difficulty dissolving KRC-108.

KRC-108 is a complex organic molecule and may present solubility challenges. The following

steps can help troubleshoot and achieve a clear solution.

Step 1: Solvent Selection

If you are experiencing solubility issues, consider the following solvents. It is recommended to

start with DMSO, as it is a common solvent for kinase inhibitors.

Solvent
Starting Concentration
(Suggested)

Notes

DMSO 10-50 mM

A common solvent for creating

stock solutions of kinase

inhibitors.

Ethanol 1-10 mM
May require warming to fully

dissolve.

Aqueous Buffers < 100 µM

Solubility in aqueous solutions

is expected to be low. The

dihydrochloride salt form

suggests that solubility may be

higher at acidic pH.

Note: The quantitative solubility of KRC-108 in these solvents is not publicly available. The

concentrations above are suggestions based on common practices for similar compounds. It is

recommended to perform a solubility test to determine the optimal solvent and concentration for

your specific experimental needs.
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Step 2: Dissolution Protocol

If KRC-108 does not readily dissolve, the following techniques can be employed:

Warming: Gently warm the solution to 37°C.

Vortexing: Vigorously vortex the solution for several minutes.

Sonication: Use a sonication bath to aid in dissolution.

Below is a suggested workflow for troubleshooting solubility issues.
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Troubleshooting workflow for KRC-108 solubility.
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Troubleshooting Guide: Stability Issues
Problem: My KRC-108 solution appears to be degrading or precipitating over time.

The stability of KRC-108 in solution can be influenced by several factors.

Key Considerations for Stability:

Stock Solution Storage: Store stock solutions at -20°C or -80°C in small aliquots to minimize

freeze-thaw cycles.

Light Sensitivity: Protect solutions from light, as pyridine-containing compounds can be light-

sensitive.

pH of Aqueous Solutions: The stability of KRC-108 in aqueous buffers may be pH-

dependent. It is advisable to prepare fresh dilutions in your experimental buffer from a DMSO

stock solution immediately before use.

Below is a decision-making process for assessing the stability of your KRC-108 solution.
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Prepare KRC-108 Stock Solution

Aliquot into smaller volumes

Store at -20°C or -80°C, protected from light

Prepare working solution for experiment

Observe for precipitation or color change

Solution is stable

No

Solution is unstable
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- Prepare fresh solution

- Assess buffer compatibility
- Reduce time between dilution and use
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Decision-making process for KRC-108 solution stability.

Experimental Protocols
Protocol 1: Preparation of a 10 mM KRC-108 Stock Solution in DMSO
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Materials: KRC-108 powder, DMSO (anhydrous), sterile microcentrifuge tubes.

Calculation: Determine the mass of KRC-108 needed for your desired volume of 10 mM

stock solution (Molecular Weight: 433.33 g/mol ).

Procedure:

Weigh the calculated amount of KRC-108 powder and place it in a sterile microcentrifuge

tube.

Add the appropriate volume of DMSO.

Vortex the solution for 2-5 minutes.

If necessary, gently warm the solution to 37°C or sonicate until the solid is completely

dissolved.

Once a clear solution is obtained, aliquot into smaller volumes for storage at -20°C.

Signaling Pathway
KRC-108 is an inhibitor of several receptor tyrosine kinases, including c-Met and Flt3. The

simplified diagram below illustrates the general signaling pathway affected by these kinases.
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Simplified signaling pathway inhibited by KRC-108.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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